Cas no 693237-88-6 (1H-INDENE-4-METHANOL, 6-BUTYL-2,3-DIHYDRO-)

• Product Name: 1H-INDENE-4-METHANOL, 6-BUTYL-2,3-DIHYDRO-
• CAS No: 693237-88-6
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 3223671
• PubChem ID: 85971500
• Update Time: 2025-04-21

1H-INDENE-4-METHANOL, 6-BUTYL-2,3-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 1H-INDENE-4-METHANOL, 6-BUTYL-2,3-DIHYDRO-
• 693237-88-6
• DTXSID101275617
• 6-Butyl-2,3-dihydro-1H-indene-4-methanol

• Inchi： 1S/C14H20O/c1-2-3-5-11-8-12-6-4-7-14(12)13(9-11)10-15/h8-9,15H,2-7,10H2,1H3
• InChI Key： BYPUCAXGIBXTBA-UHFFFAOYSA-N
• SMILES： OCC1=CC(CCCC)=CC2CCCC=21

Computed Properties

• Exact Mass: 204.151415257Da
• Monoisotopic Mass: 204.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų